Cas no 3120-74-9 (3-Methyl-4-(methylthio)phenol)

3-Methyl-4-(methylthio)phenol Properties

Names and Identifiers

• 4-Methylthio-M-Cresol
• 4-(Methylthio)-m-cresol
• Methylthiomcresol
• 3-Methyl-4-(methylthio)phenol
• 3-methyl-4-methylsulfanylphenol
• 3-Methyl-4-methylthiophenol
• p-Methylthio-m-methylphenol
• 3-CH3-4-CH3S-C6H3OH
• Methylthiomethylphenol
• MMTP
• USAF MA-17
• MTMC
• BRN 1210322
• 4-Methylthio-meta-cresol
• NSC-87560
• UNII-304RF69F8F
• W-106913
• InChI=1/C8H10OS/c1-6-5-7(9)3-4-8(6)10-2/h3-5,9H,1-2H
• EC 221-496-7
• DTXSID0051996
• 3-Methyl-4-(methylsulfanyl)phenol
• NS00004503
• AKOS003609815
• NSC 87560
• 4-(Methylthio)-3-methylphenol
• CHEMBL3560322
• 3-06-00-04504 (Beilstein Handbook Reference)
• CAS-3120-74-9
• FT-0616821
• 4-methylsulfanyl-3-methyl-phenol
• 3-Methyl-4-(1-methylthio)phenol
• CS-0173482
• NCGC00357052-01
• 3-methyl-4-methylmercaptophenol
• WLN: QR C1 DS1
• NSC87560
• EN300-125328
• AS-12573
• MFCD00045773
• Phenol, 3-methyl-4-(methylthio)-
• Z277164168
• AT20905
• Q27117942
• SCHEMBL1128366
• Tox21_303747
• 304RF69F8F
• p-Methylthio-m-cresol
• 3-Methyl-4-(methylsulfanyl)phenol #
• AC-8743
• EINECS 221-496-7
• 3-Methyl-4-(methylthio)phenol, 97%
• DTXCID3030559
• 4-(methylsulfanyl)-m-cresol
• CHEBI:38681
• M0531
• CCG-40509
• m-CRESOL, 4-(METHYLTHIO)-
• AI3-28074
• 3120-74-9
• 4-methylmercapto-3-methylphenol
• DB-047985
• +Expand

• MDL： MFCD00045773
• InChIKey： VKALYYFVKBXHTF-UHFFFAOYSA-N
• Inchi： 1S/C8H10OS/c1-6-5-7(9)3-4-8(6)10-2/h3-5,9H,1-2H3
• SMILES： CC1=CC(=CC=C1SC)O
• BRN： 1210322

Computed Properties

• Exact Mass: 154.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.045
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• LogP: 2.42250
• PSA: 45.53000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 151°C/15mmHg(lit.)
• Melting Point: 53.0 to 57.0 deg-C
• Flash Point: 128.7 °C
• Color/Form: Acicular crystal
• Solubility: Insoluble in water, soluble in organic solvents.
• Density: 1.1125 (rough estimate)

3-Methyl-4-(methylthio)phenol Security Information

• Symbol: GHS07
• RTECS：GP2225000
• WGK Germany：3
• Safety Term：S26;S36/39
• Safety Instruction： S26-S36/39
• Risk Phrases：R22; R37/38; R41
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3335
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：T
• HazardClass：IRRITANT, STENCH

3-Methyl-4-(methylthio)phenol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons